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  4. 2-[2-(2,3-Dihydro-1,4-benzodioxin-6-yl)-2-oxoethyl]sulfanyl-7,7-dimethyl-5-oxo-4-phenyl-6,8-dihydroquinoline-3-carbonitrile
2-[2-(2,3-Dihydro-1,4-benzodioxin-6-yl)-2-oxoethyl]sulfanyl-7,7-dimethyl-5-oxo-4-phenyl-6,8-dihydroquinoline-3-carbonitrile 2-[2-(2,3-Dihydro-1,4-benzodioxin-6-yl)-2-oxoethyl]sulfanyl-7,7-dimethyl-5-oxo-4-phenyl-6,8-dihydroquinoline-3-carbonitrile
Brand Name: Vulcanchem
CAS No.: 671200-40-1
VCID: VC0492716
InChI: InChI=1S/C28H24N2O4S/c1-28(2)13-20-26(21(31)14-28)25(17-6-4-3-5-7-17)19(15-29)27(30-20)35-16-22(32)18-8-9-23-24(12-18)34-11-10-33-23/h3-9,12H,10-11,13-14,16H2,1-2H3
SMILES: CC1(CC2=C(C(=O)C1)C(=C(C(=N2)SCC(=O)C3=CC4=C(C=C3)OCCO4)C#N)C5=CC=CC=C5)C
Molecular Formula: C28H24N2O4S
Molecular Weight: 484.6g/mol

2-[2-(2,3-Dihydro-1,4-benzodioxin-6-yl)-2-oxoethyl]sulfanyl-7,7-dimethyl-5-oxo-4-phenyl-6,8-dihydroquinoline-3-carbonitrile

CAS No.: 671200-40-1

Main Products

VCID: VC0492716

Molecular Formula: C28H24N2O4S

Molecular Weight: 484.6g/mol

2-[2-(2,3-Dihydro-1,4-benzodioxin-6-yl)-2-oxoethyl]sulfanyl-7,7-dimethyl-5-oxo-4-phenyl-6,8-dihydroquinoline-3-carbonitrile - 671200-40-1

CAS No. 671200-40-1
Product Name 2-[2-(2,3-Dihydro-1,4-benzodioxin-6-yl)-2-oxoethyl]sulfanyl-7,7-dimethyl-5-oxo-4-phenyl-6,8-dihydroquinoline-3-carbonitrile
Molecular Formula C28H24N2O4S
Molecular Weight 484.6g/mol
IUPAC Name 2-[2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoethyl]sulfanyl-7,7-dimethyl-5-oxo-4-phenyl-6,8-dihydroquinoline-3-carbonitrile
Standard InChI InChI=1S/C28H24N2O4S/c1-28(2)13-20-26(21(31)14-28)25(17-6-4-3-5-7-17)19(15-29)27(30-20)35-16-22(32)18-8-9-23-24(12-18)34-11-10-33-23/h3-9,12H,10-11,13-14,16H2,1-2H3
Standard InChIKey SPTXFSBNNCAYCK-UHFFFAOYSA-N
SMILES CC1(CC2=C(C(=O)C1)C(=C(C(=N2)SCC(=O)C3=CC4=C(C=C3)OCCO4)C#N)C5=CC=CC=C5)C
Canonical SMILES CC1(CC2=C(C(=O)C1)C(=C(C(=N2)SCC(=O)C3=CC4=C(C=C3)OCCO4)C#N)C5=CC=CC=C5)C
PubChem Compound 984017
Last Modified Nov 11 2021
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